Cas no 2229576-92-3 (3-amino-2-(5-bromo-2-fluoropyridin-3-yl)propan-1-ol)

• Product Name: 3-amino-2-(5-bromo-2-fluoropyridin-3-yl)propan-1-ol
• CAS No: 2229576-92-3
• MF: C₈H₁₀BrFN₂O
• MW: 249.080204486847
• CID: 6551109
• PubChem ID: 165946301
• Update Time: 2025-08-02

3-amino-2-(5-bromo-2-fluoropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromo-2-fluoropyridin-3-yl)propan-1-ol
• 2229576-92-3
• EN300-1908775

• Inchi： 1S/C8H10BrFN2O/c9-6-1-7(5(2-11)4-13)8(10)12-3-6/h1,3,5,13H,2,4,11H2
• InChI Key： KVJYQTREJRBNQA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CO)CN)F

Computed Properties

• Exact Mass: 247.99605g/mol
• Monoisotopic Mass: 247.99605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-(5-bromo-2-fluoropyridin-3-yl)propan-1-ol

3-Amino-2-(5-Bromo-2-Fluoropyridin-3-Yl)Propan-1-Ol: A Comprehensive Overview

The compound with CAS No 2229576-92-3, commonly referred to as 3-amino-2-(5-bromo-2-fluoropyridin-3-yl)propan-1-ol, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates functional groups such as amino, hydroxyl, bromo, and fluoro substituents. The presence of these groups imparts unique chemical properties, making it a valuable compound for various applications.

Pyridine derivatives have long been recognized for their versatility in organic synthesis. The 5-bromo substitution on the pyridine ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. Similarly, the 2-fluoro substitution adds further electronic complexity, making this compound a promising candidate for exploring novel synthetic pathways. Recent studies have highlighted the potential of such derivatives in medicinal chemistry, particularly in the design of bioactive molecules.

The 3-amino group attached to the propanol chain is another key feature of this compound. Amino groups are known to participate in hydrogen bonding and can act as nucleophiles in various reactions. This functionality makes the compound suitable for applications such as peptide synthesis or as a precursor for nitrogen-containing heterocycles. Additionally, the hydroxyl group at position 1 of the propanol chain introduces hydrophilic properties, enhancing the compound's solubility in polar solvents.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like 3-amino-2-(5-bromo-2-fluoropyridin-3-yl)propan-1-ol with greater accuracy. For instance, density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals, which are critical for understanding its reactivity in electrophilic or nucleophilic attacks. These studies have paved the way for more efficient synthetic strategies and optimized reaction conditions.

In terms of biological activity, this compound has shown potential as a lead molecule in drug discovery. Its ability to modulate enzyme activity or bind to specific receptors makes it a candidate for therapeutic applications. For example, preliminary assays have demonstrated its inhibitory effects on certain kinases, which are key targets in cancer therapy. Furthermore, its structural flexibility allows for further modification to enhance bioavailability and efficacy.

The synthesis of 3-amino-2-(5-bromo-2-fluoropyridin-3-yl)propan-1-ol typically involves multi-step processes that combine nucleophilic aromatic substitution and reduction reactions. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. Recent innovations in catalytic asymmetric synthesis have also been applied to this compound, enabling the preparation of enantiomerically enriched products—a crucial requirement for pharmaceutical applications.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have provided insights into its stability under various environmental conditions. These findings are critical for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-amino-2-(5-bromo-2-fluoropyridin-3-Yl)Propan-YL-OH (CAS No 2229576-YL-OH) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and electronic properties continues to inspire innovative research directions. As advancements in synthetic methodologies and computational modeling unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.